Cas no 2034259-42-0 (3-fluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide)

• Product Name: 3-fluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide
• CAS No: 2034259-42-0
• MF: C₁₉H₂₂FN₃O
• MW: 327.395887851715
• CID: 6337985
• PubChem ID: 92074612
• Update Time: 2025-05-25

3-fluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS026688565
• 3-fluoro-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}benzamide
• F6454-2105
• 3-fluoro-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]benzamide
• 2034259-42-0
• 3-fluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide

• Inchi： 1S/C19H22FN3O/c1-14-11-18(5-8-21-14)23-9-6-15(7-10-23)13-22-19(24)16-3-2-4-17(20)12-16/h2-5,8,11-12,15H,6-7,9-10,13H2,1H3,(H,22,24)
• InChI Key： OWFUFZNQGMJWFG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NCC1CCN(C2C=CN=C(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 327.17469050g/mol
• Monoisotopic Mass: 327.17469050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-fluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide

Research Briefing on 3-fluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide (CAS: 2034259-42-0)

In recent years, the compound 3-fluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide (CAS: 2034259-42-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 3-fluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide has been optimized to achieve high yields and purity, as reported in recent studies. The compound's structure includes a fluorinated benzamide moiety linked to a piperidine scaffold, which is further substituted with a 2-methylpyridin-4-yl group. This structural configuration is believed to contribute to its selective binding affinity and pharmacokinetic properties. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's identity and purity.

Pharmacological evaluations of 3-fluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide have revealed its potential as a modulator of specific receptor systems. Recent in vitro and in vivo studies suggest that the compound exhibits high affinity for certain G protein-coupled receptors (GPCRs), which are implicated in a range of physiological processes. These findings have sparked interest in exploring its therapeutic potential for conditions such as neurological disorders, inflammation, and metabolic diseases. Preliminary data indicate that the compound may offer advantages over existing therapeutics in terms of selectivity and side effect profiles.

In addition to its pharmacological properties, the compound's metabolic stability and safety profile have been investigated. Preclinical studies have demonstrated favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life. Toxicological assessments have shown no significant adverse effects at therapeutic doses, suggesting a promising safety profile for further development. However, additional studies are required to fully elucidate its long-term effects and potential drug-drug interactions.

Looking ahead, the potential clinical applications of 3-fluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide are being explored in various therapeutic areas. Researchers are particularly interested in its role as a lead compound for the development of novel treatments for central nervous system disorders, given its ability to cross the blood-brain barrier. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline, with the aim of initiating clinical trials in the near future.

In conclusion, 3-fluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide (CAS: 2034259-42-0) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its favorable pharmacological and safety profiles, make it a valuable subject of ongoing research. As further studies are conducted, this compound may pave the way for innovative therapeutic strategies addressing unmet medical needs.